8-Bromo-7-hexadecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
8-Bromo-7-hexadecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
317844-02-3
VCID:
VC0401349
InChI:
InChI=1S/C22H37BrN4O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27-18-19(24-21(27)23)26(2)22(29)25-20(18)28/h3-17H2,1-2H3,(H,25,28,29)
SMILES:
CCCCCCCCCCCCCCCCN1C2=C(N=C1Br)N(C(=O)NC2=O)C
Molecular Formula:
C22H37BrN4O2
Molecular Weight:
469.5g/mol
8-Bromo-7-hexadecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 317844-02-3
Main Products
VCID: VC0401349
Molecular Formula: C22H37BrN4O2
Molecular Weight: 469.5g/mol
| CAS No. | 317844-02-3 |
|---|---|
| Product Name | 8-Bromo-7-hexadecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C22H37BrN4O2 |
| Molecular Weight | 469.5g/mol |
| IUPAC Name | 8-bromo-7-hexadecyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C22H37BrN4O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27-18-19(24-21(27)23)26(2)22(29)25-20(18)28/h3-17H2,1-2H3,(H,25,28,29) |
| Standard InChIKey | HFZTVTFNOJMVBY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCN1C2=C(N=C1Br)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCN1C2=C(N=C1Br)N(C(=O)NC2=O)C |
| PubChem Compound | 3103572 |
| Last Modified | Nov 11 2021 |
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